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Physical Properties and Solubility of ZONYL FS-
300

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: ZONYL FS-300

CAS No.: 197664-69-0

Cat. No.: S1833096

Property Value | Description Condition / Note

Water Solubility Soluble [1] [2] Supplied as a solution in water [3] [4].

Other Solvents Soluble in THF [1] -

Appearance Liquid [1] -

Density 1.10 £ 0.05 g/mL [1] [3] [5] At 20°C

Concentration ~25% to ~40% solids in water [3] [4] Varies by supplier and lot.

lonic Character Non-ionic [6] [1] [2] Compatible with other ionic classes.

Experimental Context and Applications

The water solubility of ZONYL FS-300 makes it a key component in various research applications. Here are

two detailed experimental protocols from the literature that demonstrate its use.

Emulsion Preparation for Material Science
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This protocol from a 2018 study in Langmuir details how ZONYL FS-300 was used with a light-responsive

surfactant to create complex emulsions [1].
Preheat Oil Phase
(Hexane & Perfluorooctane)

Heat to >37°C
(Upper Ciritical Solution Temperature)

'

Add Preheated Aqueous Phase
(ZONYL FS-300 & C4AZOC2TAB in Water)

Emulsify
(Microvortex Mixing, 2800 rpm, 1 min)

'
[Cool to 25°C]
l

Equilibrate
(212 hours at 25°C)

[Complex Emulsion Formed]

Click to download full resolution via product page

Workflow for preparing complex emulsions using ZONYL FS-300 [1]

e Application: Preparation of three-phase complex emulsions for light-induced reconstruction studies

[1].
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e Key Role of ZONYL FS-300: Serves as a fluorosurfactant in the continuous agueous phase,
leveraging its surface-active properties [1].

Synthesis of Stretchable Transparent Electrodes

This protocol is based on a 2020 study in Advanced Functional Materials where ZONYL FS-300 was used

to process a conductive polymer [2].

Grepare PEDOT:PSS SolutiorD

'

Add Additives
(ZONYL FS-300 & PEO Precursor)
[Mix Solution]

Process on Substrate
(e.g., Spin-Coating)

Stretchable Transparent
Conductive Electrode

Click to download full resolution via product page

Workflow for creating stretchable electrodes with ZONYL FS-300 [2]

e Application: Fabrication of stretchable and transparent conductive PEDOT:PSS-based electrodes for
organic solar cells and skin strain sensors [2].

¢ Key Role of ZONYL FS-300: Promotes the adhesion of the conductive polymer PEDOT:PSS to
hydrophobic substrate surfaces and acts as a plasticizer to improve mechanical properties [2].
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Important Regulatory and Environmental Note

It is crucial for researchers to know that ZONYL FS-300 is a PFAS (per- and polyfluoroalkyl substance)
[3]. The original ZONYL product line has been discontinued and replaced with alternatives like the Capstone
series, which are based on short-chain chemistry that meets the U.S. EPA PFOA Stewardship Program goals
[7]. For the specific function of ZONYL FS-300, Capstone FS-30 or Capstone FS-34 are recommended as

potential replacements [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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